1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine

• IUPAC Name: 1-cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine
• InChI: InChI=1S/C16H27NO2/c1-2-4-14(5-3-1)17-10-6-15(7-11-17)19-16-8-12-18-13-9-16/h2,4,14-16H,1,3,5-13H2
• InChI Key: RYPKNNOSADHMTE-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)N2CCC(CC2)OC3CCOCC3
• Molecular Formula: C16H27NO2
• Molecular Weight: 265.39 g/mol

Description

1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine is not fully understood. However, it has been proposed that the compound may work by inhibiting the activity of enzymes involved in the growth and proliferation of cancer cells. It may also work by reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine has biochemical and physiological effects. It has been found to have antimicrobial activity against various bacterial strains. The compound has also been found to have anti-inflammatory properties and has been studied for its potential in treating inflammatory diseases. In addition, it has been found to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine in lab experiments is its potential therapeutic applications. The compound has been found to have antimicrobial activity against various bacterial strains, anti-inflammatory properties, and potential to inhibit the growth of cancer cells. However, the limitations of using this compound in lab experiments include its toxicity and potential side effects.

Future Directions

There are several future directions for research on 1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine. One direction is to further study the mechanism of action of the compound. Another direction is to study the compound's potential in treating other diseases such as autoimmune diseases. In addition, future research can focus on developing more efficient and safer synthesis methods for the compound. Finally, future research can focus on developing derivatives of the compound with improved therapeutic properties.

Synthesis Methods

The synthesis of 1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine can be achieved using various methods. One of the commonly used methods involves the reaction of 4-(oxan-4-yloxy)piperidine with cyclohex-2-en-1-one in the presence of a catalyst. Another method involves the reaction of 4-(oxan-4-yloxy)piperidine with cyclohex-2-en-1-ol in the presence of a strong acid catalyst. The synthesized compound can be purified using chromatography techniques.

Scientific Research Applications

1-Cyclohex-2-en-1-yl-4-(oxan-4-yloxy)piperidine has been studied for its potential therapeutic applications. It has been found to have antimicrobial activity against various bacterial strains. The compound has also been studied for its potential to inhibit the growth of cancer cells. In addition, it has been found to have anti-inflammatory properties and has been studied for its potential in treating inflammatory diseases.